Cas no 2034313-17-0 (2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide)
![2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide structure](https://www.kuujia.com/scimg/cas/2034313-17-0x500.png)
2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dimethyl-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)thiazole-5-carboxamide
- 2,4-dimethyl-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]-1,3-thiazole-5-carboxamide
- 2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide
-
- Inchi: 1S/C16H18N4O2S/c1-10-15(23-11(2)19-10)16(22)18-9-12-5-6-17-13(8-12)20-7-3-4-14(20)21/h5-6,8H,3-4,7,9H2,1-2H3,(H,18,22)
- InChI Key: PEEAUGLIKKVIAG-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(C)=C1C(NCC1C=CN=C(C=1)N1C(CCC1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 461
- XLogP3: 1.5
- Topological Polar Surface Area: 103
2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6562-2510-20mg |
2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide |
2034313-17-0 | 20mg |
$148.5 | 2023-09-08 | ||
Life Chemicals | F6562-2510-20μmol |
2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide |
2034313-17-0 | 20μmol |
$118.5 | 2023-09-08 | ||
Life Chemicals | F6562-2510-1mg |
2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide |
2034313-17-0 | 1mg |
$81.0 | 2023-09-08 | ||
Life Chemicals | F6562-2510-10mg |
2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide |
2034313-17-0 | 10mg |
$118.5 | 2023-09-08 | ||
Life Chemicals | F6562-2510-3mg |
2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide |
2034313-17-0 | 3mg |
$94.5 | 2023-09-08 | ||
Life Chemicals | F6562-2510-10μmol |
2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide |
2034313-17-0 | 10μmol |
$103.5 | 2023-09-08 | ||
Life Chemicals | F6562-2510-2mg |
2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide |
2034313-17-0 | 2mg |
$88.5 | 2023-09-08 | ||
Life Chemicals | F6562-2510-50mg |
2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide |
2034313-17-0 | 50mg |
$240.0 | 2023-09-08 | ||
Life Chemicals | F6562-2510-4mg |
2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide |
2034313-17-0 | 4mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6562-2510-30mg |
2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide |
2034313-17-0 | 30mg |
$178.5 | 2023-09-08 |
2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide Related Literature
-
Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
-
Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
-
Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
-
V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
Additional information on 2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide
2,4-Dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide (CAS No. 2034313-17-0): A Comprehensive Overview
2,4-Dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide (CAS No. 2034313-17-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.
The molecular structure of 2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide is characterized by a thiazole ring linked to a pyridine ring through a methylene bridge. The presence of the pyrrolidinone moiety and the dimethyl substitutions on the thiazole ring contribute to its distinct chemical and biological properties. These structural features have been shown to enhance the compound's solubility, stability, and bioavailability, making it an attractive target for drug development.
Recent studies have focused on the pharmacological activities of 2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This anti-inflammatory effect is attributed to its ability to modulate the activation of nuclear factor-kappa B (NF-kB), a critical transcription factor involved in inflammation and immune responses.
In addition to its anti-inflammatory properties, 2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide has shown promise in neuroprotective applications. Preclinical studies using animal models of neurodegenerative diseases have indicated that this compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may be a valuable therapeutic option for conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of 2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration results in rapid absorption with a high bioavailability, making it suitable for oral drug formulations. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with major metabolites being excreted via urine and feces.
Clinical trials are currently underway to evaluate the safety and efficacy of 2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These preliminary results are encouraging and warrant further investigation in larger clinical trials.
The potential therapeutic applications of 2,4-dimethyl-N-{[2-(2-oxypryrolidin-l-yi)pyridine-l-yi)methylene]-l , 3-thiazol-l -carboxamide extend beyond inflammation and neuroprotection. Recent research has explored its anticancer properties, particularly in inhibiting tumor growth and metastasis. In vitro studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. Additionally, it has been found to inhibit angiogenesis by suppressing vascular endothelial growth factor (VEGF) signaling.
In conclusion, 2,4-dimethyl-N-{[2-(2-oxypryrolidin-l-yi)pyridine-l-yi)methylene]-l , 3-thiazol-l -carboxamide (CAS No. 2034313-17-0) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in advancing modern medicine.
2034313-17-0 (2,4-dimethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide) Related Products
- 1261751-79-4(4,4'-Bis(trifluoromethoxy)-2-nitrobiphenyl)
- 1934813-19-0(3-(chloromethyl)-1,1,1-trifluoropentane)
- 2010325-18-3(8-azabicyclo3.2.1octane-3-thiol)
- 503537-97-1(4-bromooct-1-ene)
- 1187933-35-2(5-Bromo-1-methylquinolin-2(1H)-one)
- 1671064-19-9(Methyl 5-(benzyloxy)-2-methyl-1H-indole-3-carboxylate)
- 1427024-25-6(Ethyl 5-amino-4-bromo-1-(1-ethylpropyl)pyrazole-3-carboxylate)
- 2137682-01-8(3-Piperidinamine, N,N-dimethyl-1-(3-methyl-3-azetidinyl)-)
- 2228190-74-5(5-(2-Methoxy-6-methylphenyl)-1,3-oxazol-2-amine)
- 2137573-56-7(3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde)



